molecular formula C17H15N3O3 B6529279 N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-2-phenoxyacetamide CAS No. 946305-89-1

N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-2-phenoxyacetamide

Cat. No. B6529279
CAS RN: 946305-89-1
M. Wt: 309.32 g/mol
InChI Key: NNWHOTYKUHUCMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-2-phenoxyacetamide” is a compound that contains an oxadiazole ring, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom . Oxadiazoles have been recognized for their high therapeutic values and are the center of attention in medicinal chemistry .


Synthesis Analysis

The synthesis of similar compounds often involves the cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold . Another method involves an annulation reaction, followed by desulfurization/intramolecular rearrangement .


Molecular Structure Analysis

The molecular structure of “N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-2-phenoxyacetamide” can be characterized by various spectral techniques such as FT-IR, LCMS, and NMR .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound could include cyclization, nucleophilic alkylation, annulation, desulfurization, and intramolecular rearrangement .


Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using various techniques. For instance, the yield, melting point, and spectral data (1H NMR, 13C NMR, FT-IR, LCMS) can provide valuable information about the compound .

Future Directions

Oxadiazoles, including “N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-2-phenoxyacetamide”, have shown promising results in various fields, particularly in medicinal chemistry . Future research could focus on exploring their potential in other applications, improving their synthesis methods, and investigating their mechanisms of action in more detail.

Mechanism of Action

Target of Action

Compounds containing the 1,3,4-oxadiazole moiety have been reported to exhibit a broad spectrum of biological activities, including anticancer , which suggests that they may interact with a variety of cellular targets.

Mode of Action

It’s known that 1,3,4-oxadiazole derivatives can interact with various biological targets, leading to changes in cellular functions . The specific interactions and resulting changes would depend on the particular targets involved.

Biochemical Pathways

Given the broad biological activities associated with 1,3,4-oxadiazole derivatives , it’s likely that multiple pathways could be affected, leading to downstream effects such as inhibition of cell proliferation in the case of anticancer activity.

Pharmacokinetics

Compounds bearing amide functionality are known for their high solubility and the ease and efficiency in reaching the target sites , which could potentially enhance the bioavailability of this compound.

Result of Action

It’s known that 1,3,4-oxadiazole derivatives can exhibit anticancer activity , suggesting that they may induce cell death or inhibit cell proliferation in cancer cells.

properties

IUPAC Name

N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-2-phenoxyacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15N3O3/c1-12-19-20-17(23-12)13-7-9-14(10-8-13)18-16(21)11-22-15-5-3-2-4-6-15/h2-10H,11H2,1H3,(H,18,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NNWHOTYKUHUCMI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C(O1)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

309.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-2-phenoxyacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.